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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-4-iodobenzene

Cat. No.: B160889

Technical Guide: 1-Bromo-2-fluoro-4-
iIodobenzene - Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 1-Bromo-2-fluoro-4-iodobenzene (CAS No. 136434-77-0). The information is intended to
guide laboratory and research professionals in the safe handling and use of this compound.

Chemical Identification and Properties

This section details the key physical and chemical properties of 1-Bromo-2-fluoro-4-
iodobenzene.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b160889?utm_src=pdf-interest
https://www.benchchem.com/product/b160889?utm_src=pdf-body
https://www.benchchem.com/product/b160889?utm_src=pdf-body
https://www.benchchem.com/product/b160889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)
CAS Number 136434-77-0
Molecular Formula CeHsBrFI
Molecular Weight 300.90 g/mol
Appearance White to pale b.rown c?r light
orange crystalline solid/powder
Melting Point 34-43 °C
Boiling Point >230 °F (>110 °C)
Density 2.269 g/cm? (estimate)
Flash Point >230 °F (>110 °C)

Hazard Identification and Classification

1-Bromo-2-fluoro-4-iodobenzene is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard ) .
Hazard Class Category Pictogram Signal Word
Statement
Skin
] o H315: Causes L )
Corrosion/Irritatio 2 o laalt text Warning
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2A serious eye alt text Warning
Irritation irritation
Specific Target
o H335: May
Organ Toxicity ] L ]
) cause respiratory  lrualt text Warning
(Single o
irritation
Exposure)

Note: GHS classification is based on aggregated data and may vary slightly between suppliers.
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Handling and Storage Precautions

Proper handling and storage are crucial to minimize risks associated with 1-Bromo-2-fluoro-4-
iodobenzene.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for safe handling.

Protection Type

Recommended Equipment

Specifications

Eye/Face Protection

Safety glasses with side-
shields or chemical goggles. A

face shield may be required for

Conforming to EN166 (EU) or
NIOSH (US) standards.

splash hazards.

) ) Inspect gloves before use. Use

i . Chemical-resistant gloves

Skin Protection o proper glove removal
(e.g., nitrile rubber), lab coat.

technique.

Use in a well-ventilated area or

under a chemical fume hood. If
Respiratory Protection ventilation is inadequate, use a
NIOSH/MSHA approved

respirator.

General Handling Procedures

e Avoid contact with skin, eyes, and clothing.

» Avoid inhalation of dust or vapors.

o Work in a well-ventilated area, preferably in a chemical fume hood.
¢ Wash hands thoroughly after handling.

o Keep away from heat, sparks, and open flames.

e Use non-sparking tools.
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o Take measures to prevent the buildup of electrostatic charge.

Storage

e Store in a cool, dry, and well-ventilated area.
o Keep container tightly closed.
e Protect from light.

» Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Eirst-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) S
clothing. Seek medical attention if irritation

develops or persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: Hazardous combustion products may include carbon oxides, hydrogen
bromide, hydrogen iodide, and hydrogen fluoride.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (see Section 3.1). Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable container for disposal. For large spills, dike the area and
collect the material for disposal.

The following workflow outlines the general procedure for handling a chemical spill of 1-

Bromo-2-fluoro-4-iodobenzene.

Click to download full resolution via product page

Chemical Spill Response Workflow for 1-Bromo-2-fluoro-4-iodobenzene.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not dispose of down the drain. Contact a licensed professional waste disposal

service to dispose of this material.
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Experimental Protocols

Detailed experimental protocols should be developed and reviewed by qualified personnel
before any work with 1-Bromo-2-fluoro-4-iodobenzene begins. These protocols should
incorporate the safety and handling information provided in this guide and be specific to the
nature of the planned experiment. Standard laboratory procedures for handling halogenated
aromatic compounds should be followed.

Toxicological and Ecological Information

Currently, detailed quantitative toxicological data (e.g., LD50, LC50) and comprehensive
ecological impact studies for 1-Bromo-2-fluoro-4-iodobenzene are not readily available in the
searched public literature. As with many research chemicals, it should be handled with the
assumption that it is potentially harmful to health and the environment. Avoid release into the
environment.

This technical guide is intended to provide a summary of the available safety information for 1-
Bromo-2-fluoro-4-iodobenzene. It is not a substitute for a thorough review of the full Safety
Data Sheet (SDS) provided by the supplier and a comprehensive risk assessment before use.
Always prioritize safety in the laboratory.

 To cite this document: BenchChem. ["1-Bromo-2-fluoro-4-iodobenzene" safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160889#1-bromo-2-fluoro-4-iodobenzene-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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